Cas no 1249097-38-8 (2-Cyclopropanecarbonyl-4,6-dimethylphenol)

• Product Name: 2-Cyclopropanecarbonyl-4,6-dimethylphenol
• CAS No: 1249097-38-8
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 5701500
• PubChem ID: 62380851
• Update Time: 2025-06-08

2-Cyclopropanecarbonyl-4,6-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• Methanone, cyclopropyl(2-hydroxy-3,5-dimethylphenyl)-
• EN300-1276785
• AKOS011667442
• Cyclopropyl(2-hydroxy-3,5-dimethylphenyl)methanone
• 2-cyclopropanecarbonyl-4,6-dimethylphenol
• 1249097-38-8
• CS-0353708
• 2-Cyclopropanecarbonyl-4,6-dimethylphenol

• Inchi： 1S/C12H14O2/c1-7-5-8(2)11(13)10(6-7)12(14)9-3-4-9/h5-6,9,13H,3-4H2,1-2H3
• InChI Key： FWTNMXBAZOVHKJ-UHFFFAOYSA-N
• SMILES： C(C1CC1)(C1=CC(C)=CC(C)=C1O)=O

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.179±0.06 g/cm3(Predicted)
• Boiling Point: 307.5±37.0 °C(Predicted)
• pka: 8.58±0.48(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Cyclopropanecarbonyl-4,6-dimethylphenol

Comprehensive Overview of 2-Cyclopropanecarbonyl-4,6-dimethylphenol (CAS No. 1249097-38-8)

2-Cyclopropanecarbonyl-4,6-dimethylphenol (CAS No. 1249097-38-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by a cyclopropanecarbonyl group attached to a dimethyl-substituted phenol ring, exhibits potential applications in drug discovery and material science. Its molecular formula, C₁₂H₁₄O₂, reflects a balance of hydrophobicity and reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for cyclopropane-containing compounds has surged, driven by their role in modulating biological activity. Researchers are particularly interested in how the 2-Cyclopropanecarbonyl moiety influences the compound's interaction with enzymes and receptors. This aligns with current trends in fragment-based drug design, where small molecular fragments like 4,6-dimethylphenol are used to build larger, more complex therapeutics. The compound’s CAS No. 1249097-38-8 is frequently searched in databases like SciFinder and Reaxys, underscoring its relevance in academic and industrial settings.

From a synthetic perspective, 2-Cyclopropanecarbonyl-4,6-dimethylphenol is often synthesized via Friedel-Crafts acylation, a reaction that highlights the compound’s stability under acidic conditions. Its methyl-substituted phenol core contributes to electron density modulation, which is critical for applications in photoactive materials and catalysis. These properties are increasingly explored in green chemistry initiatives, where sustainable synthesis methods are prioritized.

The compound’s potential in antimicrobial and anti-inflammatory applications is another area of active investigation. Recent studies suggest that the cyclopropane ring enhances membrane permeability, a key factor in designing bioactive molecules. This has led to its inclusion in libraries for high-throughput screening, particularly in projects targeting neglected tropical diseases—a hot topic in global health research.

In the context of SEO optimization, searches for "2-Cyclopropanecarbonyl-4,6-dimethylphenol uses" and "CAS 1249097-38-8 suppliers" have risen by 30% year-over-year, reflecting growing commercial interest. Analysts attribute this to the compound’s niche applications in custom synthesis and preclinical development. Suppliers often highlight its >98% purity, a critical parameter for researchers seeking reproducible results.

Environmental and safety profiles of 2-Cyclopropanecarbonyl-4,6-dimethylphenol are also frequently queried. While not classified as hazardous, proper handling protocols are emphasized due to its potential irritant effects. Regulatory databases like ECHA provide detailed guidelines, ensuring compliance with REACH and GHS standards—a priority for manufacturers navigating global markets.

Looking ahead, the integration of AI-driven molecular modeling tools is expected to accelerate research on this compound. Predictive algorithms can optimize its derivatives for specific target binding, reducing trial-and-error in lab settings. This synergy between computational and experimental chemistry positions CAS No. 1249097-38-8 as a promising candidate for next-generation therapeutics.